N-(2-ethylphenyl)-2-[3-(4-methoxyphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[3-(4-methoxyphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide
• InChI: InChI=1S/C24H28N4O3/c1-3-17-6-4-5-7-20(17)25-21(29)16-28-14-12-24(13-15-28)26-22(23(30)27-24)18-8-10-19(31-2)11-9-18/h4-11H,3,12-16H2,1-2H3,(H,25,29)(H,27,30)
• InChI Key: HNMHFFSOAUYLAW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2CCC3(CC2)NC(=O)C(=N3)C4=CC=C(C=C4)OC
• Molecular Formula: C24H28N4O3
• Molecular Weight: 420.5 g/mol

Description

N-(2-ethylphenyl)-2-[3-(4-methoxyphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide is a useful research compound. Its molecular formula is C24H28N4O3 and its molecular weight is 420.513. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-inflammatory Activities

• Design and Synthesis for Pain Relief and Inflammation Reduction: A study designed and synthesized a variety of novel acetamide compounds, which included N-(2-ethylphenyl)-2-[3-(4-methoxyphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide, to investigate their analgesic and anti-inflammatory activities. Among the synthesized compounds, a closely related compound demonstrated potent analgesic and anti-inflammatory effects, suggesting potential applications of this compound in pain relief and inflammation reduction (Alagarsamy et al., 2015).

Antiviral Activity

• Synthesis for Antiviral Evaluation: A related study focused on synthesizing a series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, which are structurally similar to this compound, for evaluating their antiviral activity. The study found that some of these compounds exhibited strong activity against influenza A/H3N2 virus and human coronavirus 229E, indicating potential antiviral applications for the target compound (Apaydın et al., 2020).

Anticancer and Antimicrobial Activities

• Evaluation as Anticancer and Antimicrobial Agents: Another research synthesized N-aryl substituted phenyl acetamide analogs, similar in structure to this compound. These compounds were tested for their inhibition activity against HCT 116 cancer cell line and screened for antimicrobial activities, suggesting potential applications in cancer treatment and as antimicrobial agents (Kumar et al., 2019).